Cas no 2260968-63-4 (2-Azaspiro[3.3]heptane-6-sulfonamide)

• Product Name: 2-Azaspiro[3.3]heptane-6-sulfonamide
• CAS No: 2260968-63-4
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 5849672
• PubChem ID: 137380188
• Update Time: 2025-06-24

2-Azaspiro[3.3]heptane-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-37104542
• 2-azaspiro[3.3]heptane-6-sulfonamide
• SCHEMBL20609946
• 2260968-63-4
• 2-Azaspiro[3.3]heptane-6-sulfonamide

• Inchi： 1S/C6H12N2O2S/c7-11(9,10)5-1-6(2-5)3-8-4-6/h5,8H,1-4H2,(H2,7,9,10)
• InChI Key： CXTUXNVYZQMBAY-UHFFFAOYSA-N
• SMILES： S(C1CC2(CNC2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 176.06194880g/mol
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-Azaspiro[3.3]heptane-6-sulfonamide

Introduction to 2-Azaspiro[3.3]heptane-6-sulfonamide (CAS No: 2260968-63-4)

2-Azaspiro[3.3]heptane-6-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2260968-63-4, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative features a seven-membered azaspiro framework, which is appended with a sulfonamide functional group at the sixth carbon position. The molecular architecture of this compound imparts distinctive physicochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The azaspiro[3.3]heptane core is a privileged scaffold that has been extensively studied for its potential biological activity. Spirocyclic compounds are known for their rigid three-dimensional structure, which can enhance binding affinity and selectivity in biological targets. The incorporation of an azacycle into the spiro system introduces additional conformational constraints, which can fine-tune the pharmacophoric features of the molecule. This structural motif has been leveraged in the design of various bioactive molecules, including kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antimicrobial agents.

The sulfonamide moiety at the sixth carbon of the spirocyclic structure further enhances the pharmacological profile of 2-Azaspiro[3.3]heptane-6-sulfonamide. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The sulfonamide group can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity and metabolic stability. Additionally, the sulfonamide moiety can influence solubility and bioavailability, making it a valuable functional group in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of spirocyclic sulfonamides like 2-Azaspiro[3.3]heptane-6-sulfonamide. These computational tools allow researchers to predict binding modes and optimize molecular properties with high precision. Studies have demonstrated that the spirocyclic core can adopt multiple conformations, which can be exploited to enhance binding interactions with biological targets. The sulfonamide group has been shown to be particularly important for interactions with proteins and enzymes, making it a key focus in structure-activity relationship (SAR) studies.

In vitro studies have revealed promising biological activities of 2-Azaspiro[3.3]heptane-6-sulfonamide. Initial screening assays have indicated potential efficacy against various disease-related targets, including kinases involved in cancer progression and inflammatory pathways implicated in autoimmune disorders. The compound has been shown to exhibit inhibitory activity against several kinases, suggesting its potential as a lead compound for further development into therapeutic agents.

One notable finding from recent research is the ability of 2-Azaspiro[3.3]heptane-6-sulfonamide to modulate protein-protein interactions (PPIs). PPIs play critical roles in numerous cellular processes and are often implicated in disease pathogenesis. By interfering with these interactions, small molecules like 2-Azaspiro[3.3]heptane-6-sulfonamide can potentially disrupt disease-related signaling pathways. This mechanism has been explored in several preclinical studies, where the compound has demonstrated ability to alter PPIs associated with cancer cell proliferation and survival.

The synthesis of 2-Azaspiro[3.3]heptane-6-sulfonamide presents unique challenges due to its complex spirocyclic structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high yield and purity. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure regioselectivity and stereoselectivity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to facilitate the construction of the spirocyclic core.

The sulfonamide functional group introduces additional synthetic considerations due to its sensitivity to hydrolysis under acidic or basic conditions. Careful control of reaction conditions is necessary to prevent unwanted side reactions that could compromise yield and purity. Despite these challenges, the synthesis of 2-Azaspiro[3.3]heptane-6-sulfonamide has been successfully achieved using well-established protocols, paving the way for further structural modifications and derivatization.

Future directions in the study of 2-Azaspiro[3.3]heptane-6-sulfonamide include exploring its potential as an anticancer agent through preclinical studies in animal models. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological targets and modulates disease-related pathways. Structure-activity relationship (SAR) studies will also be crucial for optimizing its potency and selectivity.

The development of novel scaffolds like azaspiro[3.3]heptane derivatives represents a significant advancement in medicinal chemistry research aimed at addressing unmet medical needs. The unique combination of structural features provided by 2-Azaspiro[3.3]heptane-6-sulfonamide makes it a compelling candidate for further investigation into therapeutic applications across multiple disease areas.